Magnesium bis[trimethylsilicate(1-)]

• CAS No.: 61218-55-1
• Molecular Formula: C6H18MgSi2
• Molecular Weight: 170.68 g/mol
• IUPAC Name: magnesium;trimethylsilanide
• InChI: InChI=1S/2C3H9Si.Mg/c2*1-4(2)3;/h2*1-3H3;/q2*-1;+2
• InChI Key: BFRJXURCBYWDDT-UHFFFAOYSA-N
• Canonical SMILES: C[Si-](C)C.C[Si-](C)C.[Mg+2]

Description

Magnesium bis[trimethylsilicate(1-)] is an organometallic compound that features magnesium coordinated with two trimethylsilicate groups

Preparation Methods

Synthetic Routes and Reaction Conditions

Magnesium bis[trimethylsilicate(1-)] can be synthesized through a straightforward one-pot synthesis involving the reaction of magnesium with trimethylsilyl chloride in the presence of a suitable solvent such as tetrahydrofuran (THF). The reaction typically proceeds under an inert atmosphere to prevent oxidation and moisture interference .

Industrial Production Methods

Industrial production of magnesium bis[trimethylsilicate(1-)] often involves large-scale Grignard reactions. Magnesium turnings are reacted with trimethylsilyl chloride in anhydrous conditions to yield the desired product. The reaction is usually carried out in a controlled environment to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions

Magnesium bis[trimethylsilicate(1-)] undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form magnesium oxide and trimethylsilyl derivatives.

Substitution: It can participate in nucleophilic substitution reactions where the trimethylsilicate groups are replaced by other nucleophiles.

Addition: The compound can add to multiple bonds, such as alkenes and alkynes, forming new carbon-silicon bonds.

Common Reagents and Conditions

Common reagents used in reactions with magnesium bis[trimethylsilicate(1-)] include halogens, acids, and other electrophiles. Typical reaction conditions involve anhydrous solvents and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from reactions involving magnesium bis[trimethylsilicate(1-)] include magnesium salts, trimethylsilyl derivatives, and various organometallic compounds .

Scientific Research Applications

Magnesium bis[trimethylsilicate(1-)] has several scientific research applications:

Organic Synthesis: It is used as a reagent in the synthesis of complex organic molecules, particularly in the formation of carbon-silicon bonds.

Materials Science: The compound is utilized in the development of advanced materials, including polymers and composites.

Catalysis: It serves as a catalyst in various organic reactions, enhancing reaction rates and selectivity.

Biological Studies:

Mechanism of Action

The mechanism of action of magnesium bis[trimethylsilicate(1-)] involves its ability to donate and accept electrons, making it a versatile reagent in organic synthesis. The trimethylsilicate groups provide steric protection, allowing for selective reactions at the magnesium center. This compound can interact with various molecular targets, including electrophiles and nucleophiles, facilitating a wide range of chemical transformations .

Comparison with Similar Compounds

Similar Compounds

Magnesium bis(trifluoromethanesulfonimide): This compound is also a strong magnesium Lewis acid used in organic synthesis and catalysis.

Trimethylsilyl chloride: A common reagent used for introducing trimethylsilyl groups into organic molecules.

Uniqueness

Magnesium bis[trimethylsilicate(1-)] is unique due to its dual functionality, combining the reactivity of magnesium with the protective and stabilizing effects of trimethylsilicate groups. This makes it particularly useful in reactions requiring high selectivity and stability .